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Compound of Interest

Compound Name: 2,2-Dichloropentane

Cat. No.: B14692929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dichloropentane is a geminal dihalide, an organic compound with the formula C₅H₁₀Cl₂. In

this molecule, two chlorine atoms are attached to the second carbon atom of a pentane chain.

This structural feature imparts specific chemical reactivity to the molecule, making it a point of

interest in organic synthesis. This technical guide provides a comprehensive overview of the

physical and chemical properties of 2,2-Dichloropentane, along with experimental

methodologies for its synthesis and characterization. All quantitative data is summarized for

clarity, and logical relationships are visualized using the DOT language.

Physical Properties
The physical characteristics of 2,2-Dichloropentane are summarized in the tables below. It is

important to note that some reported values may vary slightly between different sources.
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Property Value Source(s)

Molecular Formula C₅H₁₀Cl₂ [1][2][3]

Molecular Weight 141.04 g/mol

Canonical SMILES CCCC(C)(Cl)Cl

InChI
InChI=1S/C5H10Cl2/c1-3-4-

5(2,6)7/h3-4H2,1-2H3
[3]

CAS Number 34887-14-4 [1][2][4][3]

Thermal and Density Properties
Property Value Source(s)

Boiling Point 128-129.9 °C at 760 mmHg [1][2][5]

Melting Point -75.05 °C (estimate) [1][2]

Density 1.036 - 1.053 g/cm³ [2]

Flash Point 31.5 °C [2]

Vapor Pressure 12.1 mmHg at 25 °C [4]

Optical and Other Properties
Property Value Source(s)

Refractive Index 1.4320 - 1.434 [1][2]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
0 [1]

Rotatable Bond Count 2 [1]

LogP 2.98 [1]

Chemical Properties and Reactivity
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2,2-Dichloropentane is classified as a geminal dihalide, which dictates its primary chemical

reactivity. Geminal dihalides are versatile precursors in organic synthesis.[6]

Synthesis: A common method for the synthesis of geminal dihalides is the reaction of a ketone

with phosphorus pentachloride (PCl₅). In the case of 2,2-Dichloropentane, the precursor

would be 2-pentanone. The carbonyl oxygen is replaced by two chlorine atoms.[6][7]

Dehydrohalogenation: When treated with a strong base, such as sodium amide (NaNH₂), 2,2-
Dichloropentane can undergo a double dehydrohalogenation reaction to yield pentyne

isomers. This is a characteristic reaction of geminal dihalides and is a useful method for the

formation of alkynes.[6]

The following diagram illustrates the key chemical transformations of 2,2-Dichloropentane.

2-Pentanone

2,2-Dichloropentane

+ PCl5

Pentyne Isomers

+ Strong Base (e.g., NaNH2)
(Double Dehydrohalogenation)

Click to download full resolution via product page

Key Chemical Transformations of 2,2-Dichloropentane

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,2-Dichloropentane are not

readily available in the surveyed literature. However, representative procedures for analogous

compounds and general spectroscopic methods are provided below.
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Synthesis of a Geminal Dichloride: Preparation of 2,2-
Dichloropropane
This protocol for the synthesis of 2,2-dichloropropane from acetone and phosphorus

pentachloride serves as a representative example for the synthesis of geminal dichlorides from

ketones.[1]

Materials:

Acetone

Phosphorus pentachloride (PCl₅)

Ice water

Sodium carbonate solution (dilute)

Anhydrous calcium chloride

Separatory funnel

Distillation apparatus

Procedure:

To 5 g of acetone, well-cooled in an ice water bath, slowly add 15 g of phosphorus

pentachloride in small portions.

Once all the phosphorus pentachloride has been added and dissolved, pour the resulting

yellow liquid into ice-cold water.

Allow the mixture to stand until the phosphorus oxychloride decomposes. 2,2-

Dichloropropane will separate as a heavy, oily layer at the bottom.

Separate the 2,2-dichloropropane using a separatory funnel.

Wash the product sequentially with water, a dilute sodium carbonate solution, and again with

water.
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Dry the 2,2-dichloropropane over anhydrous calcium chloride.

Purify the crude product by distillation, collecting the fraction that boils at 70 °C.

General Protocol for Dehydrohalogenation of a Geminal
Dihalid
The following is a general procedure for the dehydrohalogenation of a geminal dihalide to form

an alkyne using a strong base.[2][4]

Materials:

Geminal dihalide (e.g., 2,2-Dichloropentane)

Strong base (e.g., Sodium amide, NaNH₂, in liquid ammonia)

Inert solvent (e.g., liquid ammonia)

Apparatus for reactions at low temperatures

Procedure:

In a flask equipped for low-temperature reactions, dissolve the geminal dihalide in a suitable

inert solvent.

Cool the solution to an appropriate temperature (e.g., the boiling point of liquid ammonia, -33

°C).

Slowly add at least two equivalents of the strong base to the cooled solution.

Allow the reaction to proceed for a sufficient amount of time. The reaction progress can be

monitored by appropriate analytical techniques (e.g., TLC, GC).

Upon completion, the reaction is typically quenched by the addition of water or a dilute acid.

The alkyne product is then isolated and purified using standard techniques such as

extraction and distillation.
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General Protocol for Nuclear Magnetic Resonance
(NMR) Spectroscopy
The following outlines the general steps for obtaining an NMR spectrum of a liquid sample like

2,2-Dichloropentane.

Materials and Equipment:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., CDCl₃)

Pipette

Procedure:

Prepare a solution of the sample by dissolving a small amount (typically 5-25 mg for ¹H

NMR) in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d,

CDCl₃) in a small vial.

Transfer the solution into a clean NMR tube using a pipette.

Place the NMR tube in the spectrometer's sample holder.

The instrument will then be used to lock onto the deuterium signal of the solvent, shim the

magnetic field to improve homogeneity, and acquire the NMR spectrum.

Process the acquired data (Fourier transform, phase correction, and baseline correction) to

obtain the final spectrum.

General Protocol for Infrared (IR) Spectroscopy
For a liquid sample such as 2,2-Dichloropentane, the following general procedure can be

used to obtain an IR spectrum.

Materials and Equipment:
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FTIR spectrometer

Salt plates (e.g., NaCl or KBr)

Pipette

Procedure:

Place a drop of the liquid sample onto the surface of a clean, dry salt plate.

Carefully place a second salt plate on top of the first, creating a thin liquid film between the

plates.

Mount the "sandwich" of salt plates in the sample holder of the IR spectrometer.

Acquire the infrared spectrum of the sample.

After analysis, clean the salt plates thoroughly with a suitable solvent and store them in a

desiccator to prevent damage from moisture.

The following diagram illustrates a generalized workflow for the chemical analysis of 2,2-
Dichloropentane.
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Generalized Workflow for Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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